Cas no 1500006-56-3 (6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1500006-56-3
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 4602547
• PubChem ID: 80197039
• Update Time: 2025-10-23

6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline

• Inchi： 1S/C11H15BrN2/c1-11(2)7-13-9-6-8(12)4-5-10(9)14(11)3/h4-6,13H,7H2,1-3H3
• InChI Key： GMRABMLJPNYDLB-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Br)C=C2)NCC1(C)C

Additional information on 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline

Comprehensive Overview of 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1500006-56-3)

6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1500006-56-3) is a brominated tetrahydroquinoxaline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the quinoxaline family, known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a bromo substituent at the 6-position and trimethyl groups at the 1,2,2-positions enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics. The compound's unique structure allows for facile functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.

The synthesis of 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline typically involves bromination of the parent tetrahydroquinoxaline framework, followed by methylation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the industry's need for efficient and sustainable methodologies. These innovations resonate with the global push toward green chemistry, minimizing waste and energy consumption.

From a commercial perspective, CAS No. 1500006-56-3 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its stability under standard conditions makes it a practical choice for laboratories focusing on medicinal chemistry and crop protection. The compound's compatibility with common solvents like DMSO and ethanol further enhances its utility in various experimental setups.

One of the most frequently asked questions about 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline revolves around its mechanism of action in biological systems. While detailed studies are ongoing, preliminary data suggest that the bromine atom plays a critical role in binding to target proteins, potentially inhibiting enzymatic activity. This mechanism is of particular interest in the context of drug-resistant pathogens, a pressing concern in modern healthcare.

Another area of exploration is the compound's potential in material science. Its aromatic and heterocyclic nature makes it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). As the electronics industry seeks alternatives to traditional silicon-based materials, compounds like 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline are gaining attention for their tunable electronic properties.

Safety and handling of CAS No. 1500006-56-3 are also common topics among researchers. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Storage in a cool, dry place away from direct sunlight ensures long-term stability, a consideration emphasized in good laboratory practice (GLP) guidelines.

In conclusion, 6-bromo-1,2,2-trimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1500006-56-3) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and adaptability to modern synthetic techniques position it as a key player in ongoing scientific advancements. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.